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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

chloroacetamide compounds, the selection of an appropriate analytical standard is a critical

first step. However, the availability of certified reference materials can vary significantly

between specific analytes. This guide addresses the analytical considerations for 2-Chloro-
N,N-diethylpropionamide and provides a comparative framework based on the well-

established analytical standards of related chloroacetamide herbicides.

Currently, a dedicated, certified analytical standard for 2-Chloro-N,N-diethylpropionamide is

not readily available from major suppliers of chemical reference materials. This necessitates a

broader look at the analytical standards available for the wider class of chloroacetamide

herbicides, such as alachlor, acetochlor, and metolachlor. The principles and methodologies

applied to these established standards provide a valuable roadmap for the analysis of 2-
Chloro-N,N-diethylpropionamide.

Physicochemical Properties of 2-Chloro-N,N-
diethylpropionamide
While a certified analytical standard is elusive, the basic physicochemical properties of 2-
Chloro-N,N-diethylpropionamide have been reported. This information is foundational for

developing analytical methods.
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Property Value

CAS Number 54333-75-4

Molecular Formula C7H14ClNO

Molecular Weight 163.65 g/mol

Boiling Point 217 °C

Density 1.021 g/cm³

Flash Point 85 °C

Comparison of Analytical Standards for
Chloroacetamide Herbicides
In the absence of a specific standard for 2-Chloro-N,N-diethylpropionamide, a comparison of

certified reference materials for prominent chloroacetamide herbicides offers insight into the

expected quality and characterization of such standards. High-purity standards from reputable

suppliers are typically accompanied by a Certificate of Analysis (CoA) detailing the certified

concentration and uncertainty.
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Parameter
Alachlor Analytical
Standard

Acetochlor
Analytical Standard

Metolachlor
Analytical Standard

Purity Typically ≥98% Typically ≥98% Typically ≥98%

Certified

Concentration

Provided with

uncertainty (e.g., 100

µg/mL ± 2%)

Provided with

uncertainty (e.g., 100

µg/mL ± 2%)

Provided with

uncertainty (e.g., 100

µg/mL ± 2%)

Solvent

Commonly in

acetonitrile or

methanol

Commonly in

acetonitrile or

methanol

Commonly in

acetonitrile or

methanol

Certification

Often certified to ISO

17034 and

manufactured under

ISO/IEC 17025

Often certified to ISO

17034 and

manufactured under

ISO/IEC 17025

Often certified to ISO

17034 and

manufactured under

ISO/IEC 17025

Typical Analytical

Method

HPLC-MS/MS, GC-

MS

HPLC-MS/MS, GC-

MS

HPLC-MS/MS, GC-

MS

Experimental Protocols: A Representative HPLC-
MS/MS Method
The analysis of chloroacetamide herbicides and their metabolites is commonly performed using

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS). This technique offers high sensitivity and selectivity. The following is a representative

protocol that could be adapted for the analysis of 2-Chloro-N,N-diethylpropionamide.

Objective: To quantify chloroacetamide herbicides in a water matrix.

Instrumentation:

Ultra-Performance Liquid Chromatography (UPLC) system

Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:
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Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: 5% B to 95% B over 5 minutes

Flow Rate: 0.4 mL/min

Column Temperature: 40 °C

Injection Volume: 10 µL

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.0 kV

Source Temperature: 150 °C

Desolvation Temperature: 400 °C

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon

Multiple Reaction Monitoring (MRM) Transitions:

Alachlor: Precursor ion > Product ion 1, Product ion 2

Acetochlor: Precursor ion > Product ion 1, Product ion 2

Metolachlor: Precursor ion > Product ion 1, Product ion 2 (Specific MRM transitions would

need to be optimized for 2-Chloro-N,N-diethylpropionamide by direct infusion)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1345137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation (Water Sample):

Filter the water sample through a 0.45 µm filter.

If necessary, perform solid-phase extraction (SPE) for sample cleanup and concentration.

Spike the sample with an appropriate internal standard.

Inject the prepared sample into the HPLC-MS/MS system.

Visualizing Analytical Workflows
To better illustrate the processes involved in the analysis of chloroacetamides, the following

diagrams, generated using Graphviz, depict a typical experimental workflow and the logical

relationship in method validation.
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Caption: A typical experimental workflow for the analysis of chloroacetamides in water samples.
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Analytical Method Validation

Specificity
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Caption: Key parameters for analytical method validation as per ICH guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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